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Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of the solubility of 4,5-
Dimethoxybenzene-1,2-diamine dihydrochloride, a critical reagent in biomedical and

chemical research. Designed for researchers, scientists, and professionals in drug

development, this document delves into the compound's physicochemical properties, solubility

profile, and the underlying principles governing its behavior in various solvents. Furthermore, it

presents a robust, field-proven protocol for empirical solubility determination.

Compound Overview: Structure and Significance
4,5-Dimethoxybenzene-1,2-diamine, often encountered as its dihydrochloride salt (DDB

dihydrochloride), is an aromatic diamine of significant interest in analytical biochemistry.[1][2]

Its primary utility lies in its ability to react with aldehydes and α-keto acids to form highly

fluorescent benzimidazole derivatives.[1][3][4] This reaction provides a sensitive method for the

quantification of various biological carbonyl compounds, such as methylglyoxal, a key

biomarker in diabetes-related stress.[1][5]

The dihydrochloride form enhances the compound's stability and handling characteristics

compared to the free base. Understanding its solubility is paramount for its effective application
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in designing derivatization protocols, preparing stock solutions, and ensuring reproducible

results in fluorescence-based assays.

Chemical Identifiers:

IUPAC Name: 4,5-dimethoxybenzene-1,2-diamine;dihydrochloride[6]

CAS Number: 131076-14-7[1][3][6][7][8]

Molecular Formula: C₈H₁₂N₂O₂ · 2HCl (or C₈H₁₄Cl₂N₂O₂)[1][6][8]

Synonyms: 4,5-Dimethoxy-o-phenylenediamine dihydrochloride, DDB dihydrochloride[3][8]

[9]

Physicochemical Properties
The physical and chemical properties of a compound are foundational to understanding its

solubility. DDB dihydrochloride is a crystalline solid, and its key properties are summarized

below.

Property Value Source(s)

Molecular Weight 241.11 g/mol [1][3][6][8]

Appearance
Crystalline solid, Blue-Grey or

Tan Powder
[1][4][9]

Melting Point 266-268°C or >300°C [3][9]

Excitation Maximum 361 nm [1][2][4]

Emission Maximum 448 nm [1][2][4]

Solubility Profile and Mechanistic Rationale
The solubility of 4,5-Dimethoxybenzene-1,2-diamine dihydrochloride is dictated by its

structure: a small organic molecule rendered highly polar by the presence of two hydrochloride

salts. As an ionic salt, it readily dissolves in polar solvents capable of solvating the protonated

amine groups (diammonium cations) and the chloride anions.
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Causality of Solubility: The high solubility in polar protic solvents like water and methanol is a

direct consequence of strong ion-dipole interactions. The hydrogen atoms of the solvent's

hydroxyl groups act as hydrogen bond donors, effectively solvating the chloride anions.

Simultaneously, the oxygen atom's lone pair of electrons acts as a hydrogen bond acceptor,

solvating the ammonium cations. This solvation shell overcomes the lattice energy of the

crystalline salt, leading to dissolution. In contrast, its ionic nature makes it poorly soluble in non-

polar organic solvents which cannot effectively stabilize the charged species.

Qualitative Solubility Data:

Solvent Solubility Rationale Source(s)

Water Soluble

High polarity,

hydrogen bonding,

and ability to solvate

ions.

[4][9][10]

Methanol
Soluble (especially

when warm)

Polar protic solvent,

capable of hydrogen

bonding and solvating

ions.

[4][9]

Dimethyl Sulfoxide

(DMSO)
Soluble

Highly polar aprotic

solvent, effective at

solvating cations.

[4]

Ethanol Soluble

Polar protic solvent,

though slightly less

polar than methanol

and water.

[10]

Non-polar Solvents

(e.g., Hexane,

Toluene)

Insoluble (predicted)

Lack of polarity and

inability to form strong

interactions with ionic

species.

[10]
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Field-Proven Protocol for Quantitative Solubility
Determination
To move beyond qualitative descriptions, a robust experimental approach is necessary. The

following protocol, based on the isothermal equilibrium method, provides a self-validating

system for determining the precise solubility of DDB dihydrochloride in a solvent of interest.[11]

Objective: To determine the saturation solubility of 4,5-Dimethoxybenzene-1,2-diamine
dihydrochloride in a specified solvent at a controlled temperature.

Materials and Equipment:

4,5-Dimethoxybenzene-1,2-diamine dihydrochloride (analytical grade)

Solvent of interest (HPLC grade)

Analytical balance (readability ± 0.0001 g)

Glass vials with PTFE-lined screw caps

Constant temperature orbital shaker or water bath

Calibrated positive displacement pipettes and volumetric flasks

Syringe filters (0.22 µm, solvent-compatible)

Validated analytical system for quantification (e.g., HPLC-UV)

Step-by-Step Methodology:

Preparation of Supersaturated Slurry:

Accurately weigh an amount of DDB dihydrochloride known to be in excess of its

estimated solubility into a series of vials (perform in triplicate for statistical validity). This

ensures that a true equilibrium with the solid phase is achieved.

Precisely add a known volume of the pre-equilibrated solvent (e.g., 2.0 mL) to each vial.
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Equilibration:

Tightly cap the vials to prevent solvent evaporation.

Place the vials in a constant temperature shaker set to the desired experimental

temperature (e.g., 25°C).

Agitate the samples for a sufficient duration to reach equilibrium. A period of 24 to 48

hours is typically adequate for most small molecules.[11] The rationale is to allow the

dissolution and precipitation rates to become equal, resulting in a stable, saturated

solution.

Phase Separation and Sampling:

Once equilibrium is reached, allow the vials to stand undisturbed at the experimental

temperature for at least 2 hours to permit the excess solid to settle. Centrifugation can be

used to expedite this process.[11]

Carefully withdraw a known volume of the clear supernatant using a pre-warmed pipette to

prevent temperature-induced precipitation.

Immediately filter the aliquot through a 0.22 µm syringe filter into a pre-weighed volumetric

flask. This step is critical to remove any undissolved micro-particulates, ensuring only the

dissolved analyte is measured.

Dilution and Quantification:

Dilute the filtered sample to a suitable concentration for analysis using the same solvent.

Record the final volume accurately.

Analyze the concentration of DDB dihydrochloride in the diluted sample using a validated

HPLC-UV method, referencing a standard curve prepared with known concentrations of

the compound.

Calculation and Data Reporting:
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Calculate the solubility (S) using the formula: S (mg/mL) = (Concentration from HPLC) ×

(Dilution Factor)

The results should be reported as the mean ± standard deviation of the triplicate

measurements at the specified temperature.
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1. Preparation

2. Equilibration

3. Sampling

4. Quantification

Weigh excess DDB Dihydrochloride

Add precise volume of solvent

Seal vials and place in shaker

Agitate at constant T (24-48h)

Settle excess solid

Withdraw supernatant

Filter (0.22 µm)

Dilute sample

Analyze via HPLC-UV

Calculate Solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of DDB dihydrochloride.
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Safety and Handling
As with any chemical reagent, proper handling of 4,5-Dimethoxybenzene-1,2-diamine
dihydrochloride is essential. According to safety data sheets, the compound is classified as a

hazardous substance.

Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[6][7] It is harmful if swallowed, in contact with skin, or inhaled.

[12]

Precautionary Measures:

Wear suitable protective clothing, gloves, and eye/face protection.[3]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[7][12]

Use only in a well-ventilated area.[12][13]

Wash hands thoroughly after handling.[7][14]

Store in a dry, cool, and well-ventilated place with the container tightly closed.[12][13]

Conclusion
4,5-Dimethoxybenzene-1,2-diamine dihydrochloride is an ionic salt exhibiting high solubility

in polar protic solvents such as water and methanol, and moderate solubility in polar aprotic

solvents like DMSO. This solubility profile is a direct result of its ionic character, which allows

for strong solute-solvent interactions. Its poor solubility in non-polar solvents is also predicted

from these principles. For quantitative applications, the provided isothermal equilibrium protocol

offers a reliable method for determining its precise solubility, ensuring accuracy and

reproducibility in research and development settings.

References
Safety D
1,2-Diamino-4,5-dimethoxybenzene, Dihydrochloride | CAS 131076-14-7. Chemical-
Suppliers.com.
An In-depth Technical Guide to the Solubility of Methyl-d3-amine Hydrochloride in Organic
Solvents. (2025). Benchchem.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b043627?utm_src=pdf-body
https://www.benchchem.com/product/b043627?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/13000219
https://cdn.caymanchem.com/cdn/msds/17644m.pdf
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=CCHM704666
https://www.chemical-suppliers.eu/enp/diamino-dimethoxybenzene-dihydrochloride-PX70650
https://cdn.caymanchem.com/cdn/msds/17644m.pdf
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=CCHM704666
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=CCHM704666
https://www.fishersci.com/store/msds?partNumber=AC162610025&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/17644m.pdf
https://file.medchemexpress.com/batch_PDF/HY-W025838/4-5-Dimethylbenzene-1-2-diamine-SDS-MedChemExpress.pdf
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=CCHM704666
https://www.fishersci.com/store/msds?partNumber=AC162610025&countryCode=US&language=en
https://www.benchchem.com/product/b043627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4,5-Dimethoxybenzene-1,2-diamine | Glycolytic Intermedi
SAFETY D
4,5-Dimethoxybenzene-1,2-diamine--hydrogen chloride (1/2).
1,2-Diamino-4,5-dimethoxybenzene, Dihydrochloride | CAS 131076-14-7. Santa Cruz
Biotechnology.
SAFETY DATA SHEET. (2025). Thermo Fisher Scientific.
1,2-Diamino-4,5-dimethoxybenzene, Hydrochloride. Shanghai Huicheng Biological
Technology Co., Ltd.
1,2-DiaMino-4,5-diMethoxybenzene Dihydrochloride | 131076-14-7. ChemicalBook.
1,2-diamino-4,5-dimethoxybenzene hydrochloride AldrichCPR. Sigma-Aldrich.
1,2-Diamino-4,5-dimethoxybenzene (hydrochloride). Cayman Chemical.
4-methoxybenzene-1,2-diamine dihydrochloride. (2024). ChemBK.
Safety D
1,2-Diamino-4,5-dimethoxybenzene (hydrochloride). Biomol GmbH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. caymanchem.com [caymanchem.com]

2. 1,2-Diamino-4,5-dimethoxybenzene (hydrochloride) | CAS 131076-14-7 | Cayman
Chemical | Biomol.com [biomol.com]

3. 1,2-Diamino-4,5-dimethoxybenzene, Dihydrochloride | CAS 131076-14-7 | Chemical-
Suppliers [chemical-suppliers.eu]

4. 1,2-DiaMino-4,5-diMethoxybenzene Dihydrochloride | 131076-14-7 [chemicalbook.com]

5. medchemexpress.com [medchemexpress.com]

6. 4,5-Dimethoxybenzene-1,2-diamine--hydrogen chloride (1/2) | C8H14Cl2N2O2 | CID
13000219 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. cdn.caymanchem.com [cdn.caymanchem.com]

8. scbt.com [scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b043627?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/17644/1-2-diamino-4-5-dimethoxybenzene-hydrochloride
https://www.biomol.com/products/chemicals/biochemicals/1-2-diamino-4-5-dimethoxybenzene-hydrochloride-cay17644-50
https://www.biomol.com/products/chemicals/biochemicals/1-2-diamino-4-5-dimethoxybenzene-hydrochloride-cay17644-50
https://www.chemical-suppliers.eu/enp/diamino-dimethoxybenzene-dihydrochloride-PX70650
https://www.chemical-suppliers.eu/enp/diamino-dimethoxybenzene-dihydrochloride-PX70650
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6251057.htm
https://www.medchemexpress.com/4-5-dimethoxybenzene-1-2-diamine.html
https://pubchem.ncbi.nlm.nih.gov/compound/13000219
https://pubchem.ncbi.nlm.nih.gov/compound/13000219
https://cdn.caymanchem.com/cdn/msds/17644m.pdf
https://www.scbt.com/p/1-2-diamino-4-5-dimethoxybenzene-dihydrochloride-131076-14-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. 1,2-Diamino-4,5-dimethoxybenzene, Hydrochloride_上海惠诚生物 生物试剂,标准品,
仪器设备,耗材,一站式服务 [e-biochem.com]

10. chembk.com [chembk.com]

11. pdf.benchchem.com [pdf.benchchem.com]

12. zycz.cato-chem.com [zycz.cato-chem.com]

13. fishersci.com [fishersci.com]

14. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [solubility of 4,5-Dimethoxybenzene-1,2-diamine
dihydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043627#solubility-of-4-5-dimethoxybenzene-1-2-
diamine-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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